3-Methyl-2-phenyl-N-[(1S)-1-phenylpropyl]quinoline-4-carboxamide

• CAS No.: 174635-69-9
• Product Name: 3-Methyl-2-phenyl-N-[(1S)-1-phenylpropyl]quinoline-4-carboxamide
• Molecular Formula: C26H24N2O
• Molecular Weight: 380.5 g/mol
• IUPAC Name: 3-methyl-2-phenyl-N-[(1S)-1-phenylpropyl]quinoline-4-carboxamide
• Standard InChI: InChI=1S/C26H24N2O/c1-3-22(19-12-6-4-7-13-19)28-26(29)24-18(2)25(20-14-8-5-9-15-20)27-23-17-11-10-16-21(23)24/h4-17,22H,3H2,1-2H3,(H,28,29)/t22-/m0/s1
• Standard InChIKey: MQNYRKWJSMQECI-QFIPXVFZSA-N
• Isomeric SMILES: CC[C@@H](C1=CC=CC=C1)NC(=O)C2=C(C(=NC3=CC=CC=C32)C4=CC=CC=C4)C
• SMILES: CCC(C1=CC=CC=C1)NC(=O)C2=C(C(=NC3=CC=CC=C32)C4=CC=CC=C4)C
• Canonical SMILES: CCC(C1=CC=CC=C1)NC(=O)C2=C(C(=NC3=CC=CC=C32)C4=CC=CC=C4)C
• Appearance: Solid powder
• Description: SB-222200 is a central nervous system penetrant, potent and selective NK-3 receptor antagonist. SB-222200 inhibited (125)I-[MePhe(7)]neurokinin B (NKB) binding to Chinese hamster ovary (CHO) cell membranes stably expressing the hNK-3 receptor (CHO-hNK-3R) with a K(i) = 4.4 nM and antagonized NKB-induced Ca(2+) mobilization in HEK 293 cells stably expressing the hNK-3 receptor (HEK 293-hNK-3R) with an IC(50) = 18.4 nM. SB-222200 was selective for hNK-3 receptors compared with hNK-1 (K(i) > 100,000 nM) and hNK-2 receptors (K(i) = 250 nM).
• Purity: >95% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO, not in water
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: N-(alpha-ethylbenzyl)-3-methyl-2-phenylquinoline-4-carboxamide; SB 222200; SB-222200
• Reference: 1: Bennacef I, Perrio C, Lasne MC, Barré L. Functionalization through lithiation; 2: King AG, Sanger GJ. Effect of a selective and potent central nervous system; 3: Sarau HM, Griswold DE, Bush B, Potts W, Sandhu P, Lundberg D, Foley JJ,
• PubChem Compound: 6604009
• Last Modified: Nov 11 2021